Cas no 1638761-25-7 (tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate)

Technical Introduction: Tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate is a structurally unique spirocyclic compound featuring a rigid azaspiro[3.3]heptane core with a protected amine functionality. The tert-butyloxycarbonyl (Boc) group enhances stability, making it suitable for synthetic applications requiring selective deprotection. Its spirocyclic framework offers steric constraints that can influence reactivity and selectivity in medicinal chemistry, particularly in the design of conformationally restricted pharmacophores. The cis-configuration of the amine group provides a defined spatial orientation, useful for stereoselective synthesis. This compound serves as a versatile intermediate in the development of bioactive molecules, including protease inhibitors and other nitrogen-containing heterocycles. Its balanced lipophilicity and stability under standard conditions make it a practical choice for multistep synthetic routes.

tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate structure

1638761-25-7 structure

Product Name:tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate

CAS No:1638761-25-7

MF:C₁₁H₂₀N₂O₂

MW:212.288702964783

MDL:MFCD27987002

CID:4610242

PubChem ID:56962197

Update Time:2025-06-06

tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- cis-6-amino-1-boc-1-azaspiro[3.3]heptane
- trans-6-amino-1-boc-1-azaspiro[3.3]heptane
- 6-Amino-1-Boc-1-azaspiro[3.3]heptane
- tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate
- PB36416
- SB11699
- SB11700
- SB20589
- cis-1-Boc-1-azaspiro[3.3]heptan-6-amine
- tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-
- t-Butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate
- Tert
- tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate
- MFCD27987003
- CS-0049667
- AS-52065
- P13502
- SY259779
- TERT-BUTYL (4R,6S)-6-AMINO-1-AZASPIRO[3.3]HEPTANE-1-CARBOXYLATE
- ZEC65919
- 1-Boc-6-amino-1-azaspiro[3.3]heptane
- MFCD23105938
- 1638769-04-6
- TERT-BUTYL (4S,6R)-6-AMINO-1-AZASPIRO[3.3]HEPTANE-1-CARBOXYLATE
- AS-52066
- AKOS025405370
- BS-42957
- SCHEMBL26092268
- AKOS027336880
- 1374659-19-4
- 1638761-25-7
- CS-0067216
- 1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, cis-
- CS-0055557
- tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate
- SY259747
- trans-1-Boc-1-azaspiro[3.3]heptan-6-amine
- EN300-1603386
- AKOS027336879
- P14283
- P14282
- MDL： MFCD27987002
- Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-5-4-11(13)6-8(12)7-11/h8H,4-7,12H2,1-3H3
- InChI Key： BGRGEIZJUAJNAB-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC21CC(C2)N)=O

Computed Properties

Exact Mass: 212.152477885 g/mol
Monoisotopic Mass: 212.152477885 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 55.6
Molecular Weight: 212.29

tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM441462-250mg	1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, cis-	1638761-25-7	95%+	250mg	$1052	2023-01-07
Chemenu	CM441462-1g	1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, cis-	1638761-25-7	95%+	1g	$2103	2023-01-07
eNovation Chemicals LLC	D585669-100mg	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	100mg	$450	2024-05-23
eNovation Chemicals LLC	D585669-250MG	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	250mg	$720	2024-05-23
eNovation Chemicals LLC	D585669-500MG	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	500mg	$1205	2024-05-23
eNovation Chemicals LLC	D585669-1G	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	1g	$1805	2024-05-23
eNovation Chemicals LLC	D585669-5G	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	5g	$4710	2023-09-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06477-100MG	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	100MG	￥ 2,402.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06477-250MG	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	250MG	￥ 3,841.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06477-500MG	tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate	1638761-25-7	97%	500MG	￥ 6,402.00	2023-04-14